Cas no 1172387-92-6 (N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-2-(3-methylphenyl)acetamide)

• Product Name: N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-2-(3-methylphenyl)acetamide
• CAS No: 1172387-92-6
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5751147
• PubChem ID: 44045244
• Update Time: 2023-11-20

N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-2-(3-methylphenyl)acetamide
• AKOS024488193
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide
• 1172387-92-6
• N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(3-methylphenyl)acetamide
• F5007-0109

• Inchi： 1S/C17H21N3O3S/c1-12-4-3-5-14(8-12)10-17(21)18-16-9-13(2)19-20(16)15-6-7-24(22,23)11-15/h3-5,8-9,15H,6-7,10-11H2,1-2H3,(H,18,21)
• InChI Key： UWPHWAJBJBGFTK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C)=N1)NC(CC1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.4Ų